Cas no 85328-80-9 (Sodium 4-Amino-1,5-naphthalenedisulfonate)

• Product Name: Sodium 4-Amino-1,5-naphthalenedisulfonate
• CAS No: 85328-80-9
• MF: C₁₀H₉NNaO₆S₂
• MW: 326.301331281662
• MDL: MFCD00021519
• CID: 875818
• PubChem ID: 87561992
• Update Time: 2025-05-26

Sodium 4-Amino-1,5-naphthalenedisulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-Amino-1,5-naphthalenedisulfonate
• 8-AMINO-1,5-NAPHTHALENEDISULFONIC ACID MONOSODIUM SALT
• sodium 4-amino-5-sulfonaphthalene-1-sulfonate
• 1-NAPHTHYLAMINE-4,8-DISULFONIC ACID MONOSODIUM SALT
• 1-Naphthylamine-4,8-disulfonic Acid Monosodium Salt 4-Amino-1,5-naphthalenedisulfonic Acid Monosodium Salt Monosodium 4-Amino-1,5-naphthalenedisulfonate
• 4-amino-1,5-naphthalenedisulfonic acid monosodium salt
• 4-AMINO-1,5-NAPHTHALENEDISULFONIC ACID,SODIUM SALT
• monosodium 4-amino-1,5-naphthalenedisulfonate
• Sodium 4-aminonaphthalene-1,5-disulfonate
• 4-Aminonaphthalene-1,5-disulphonic acid, sodium salt
• QJEOKSBCNIUFDS-UHFFFAOYSA-L
• DISODIUM 4-AMINONAPHTHALENE-1,5-DISULFONATE
• 4-amino-1,5-naphthalenedisulfonic acid sodium salt
• 4-amino-1,5-naphthalenedisulfonic acid disodium salt
• 4-Amino-1,5-naphthalenedi(sulfonic acid sodium) salt
• 1,5-Naphthalenedisulfonic acid, 4-amino-, monosodium salt (9CI)
• sodium;8-amino-5-sulfonaphthalene-1-sulfonate
• CHEMBL1788174
• 85328-80-9
• Sodium 8-amino-5-sulfonaphthalene-1-sulfonate
• Sodium8-amino-5-sulfonaphthalene-1-sulfonate
• W-110499
• MFCD00021519

• MDL： MFCD00021519
• Inchi： 1S/C10H9NO6S2.Na/c11-7-4-5-8(18(12,13)14)6-2-1-3-9(10(6)7)19(15,16)17;/h1-5H,11H2,(H,12,13,14)(H,15,16,17);
• InChI Key： ABPYYYVZWBYEAE-UHFFFAOYSA-N
• SMILES： [Na].O=S(C1C2C=CC=C(C=2C(N)=CC=1)S(O)(=O)=O)(O)=O

Computed Properties

• Exact Mass: 324.96900
• Monoisotopic Mass: 346.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 505
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157

Experimental Properties

• PSA: 154.35000
• LogP: 3.31560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium 4-Amino-1,5-naphthalenedisulfonate

Recent Advances in the Application of Sodium 4-Amino-1,5-naphthalenedisulfonate (CAS: 85328-80-9) in Chemical Biology and Pharmaceutical Research

Sodium 4-Amino-1,5-naphthalenedisulfonate (CAS: 85328-80-9) is a naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its sulfonate groups and amino functionality, serves as a key intermediate in the synthesis of dyes, fluorescent probes, and pharmaceutical agents. Recent studies have explored its potential in drug delivery systems, bioimaging, and as a building block for more complex molecular architectures. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its current and future applications.

One of the most notable applications of Sodium 4-Amino-1,5-naphthalenedisulfonate is its role in the development of fluorescent probes for biological imaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound, when conjugated with specific targeting moieties, can be used to visualize cellular processes in real-time. The study highlighted its excellent water solubility and photostability, making it an ideal candidate for in vivo imaging applications. Furthermore, the compound's ability to emit strong fluorescence under physiological conditions was leveraged to track drug delivery and uptake in cancer cells, offering a promising tool for therapeutic monitoring.

In addition to its imaging applications, Sodium 4-Amino-1,5-naphthalenedisulfonate has been investigated for its potential in drug formulation and delivery. A recent preprint on bioRxiv detailed its use as a stabilizing agent for protein-based therapeutics. The sulfonate groups of the compound were found to interact with positively charged amino acid residues on proteins, thereby preventing aggregation and enhancing shelf-life. This property is particularly valuable for the development of biologics, where stability is a critical factor. The study also suggested that the compound could be used to improve the bioavailability of poorly soluble drugs by forming stable complexes with hydrophobic active pharmaceutical ingredients (APIs).

Another area of active research involves the compound's utility in organic synthesis and catalysis. A 2024 publication in Organic Letters reported that Sodium 4-Amino-1,5-naphthalenedisulfonate can act as a catalyst or co-catalyst in various organic transformations, including Suzuki-Miyaura coupling and Heck reactions. The study attributed this catalytic activity to the electron-withdrawing effects of the sulfonate groups, which facilitate the formation of reactive intermediates. These findings open new avenues for the use of this compound in green chemistry and sustainable pharmaceutical manufacturing.

Despite these promising applications, challenges remain in the large-scale production and optimization of Sodium 4-Amino-1,5-naphthalenedisulfonate. A review article in Chemical Reviews (2023) pointed out that the synthesis of this compound often involves harsh conditions and low yields, which could limit its industrial applicability. However, recent advances in continuous flow chemistry and biocatalysis have shown potential to address these issues. For instance, a team at MIT developed a biocatalytic route to produce the compound under mild conditions, achieving higher yields and reduced environmental impact.

In conclusion, Sodium 4-Amino-1,5-naphthalenedisulfonate (CAS: 85328-80-9) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from bioimaging to drug formulation and catalysis—highlight its versatility and potential for future innovations. Ongoing research aims to overcome existing challenges and expand its utility, paving the way for novel therapeutic and diagnostic tools. As the field progresses, this compound is expected to play an increasingly important role in advancing both fundamental science and applied technologies.